Cas no 1006482-09-2 (1-Benzyl-3-isothiocyanato-1H-pyrazole)
1006482-09-2 structure
Product Name:1-Benzyl-3-isothiocyanato-1H-pyrazole
CAS No:1006482-09-2
MF:C11H9N3S
MW:215.274260282516
CID:2111714
Update Time:2023-08-04
1-Benzyl-3-isothiocyanato-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 1-benzyl-3-isothiocyanato-1H-pyrazole
- 1-Benzyl-3-isothiocyanato-1H-pyrazole
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- Inchi: 1S/C11H9N3S/c15-9-12-11-6-7-14(13-11)8-10-4-2-1-3-5-10/h1-7H,8H2
- InChI Key: XMDCCIKCGQCLSC-UHFFFAOYSA-N
- SMILES: S=C=NC1C=CN(CC2C=CC=CC=2)N=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 244
- Topological Polar Surface Area: 62.3
1-Benzyl-3-isothiocyanato-1H-pyrazole Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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